![molecular formula C27H44O3 B1238519 (6S)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5R)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,5-diol CAS No. 81446-12-0](/img/structure/B1238519.png)
(6S)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5R)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,5-diol
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Overview
Description
(22S)-22,25-dihydroxyvitamin D3 is a vitamin D.
Scientific Research Applications
Chemical Synthesis and Applications
The compound has been explored in various chemical synthesis processes and applications. For instance, its derivatives have been used in the synthesis of C-alpha-D-galactopyranosides of carbapentopyranoses, demonstrating its utility in complex organic synthesis processes (Cossy et al., 1995). Additionally, studies have highlighted its role in the synthesis of novel conformationally locked carbocyclic nucleosides, indicating its potential in the development of new nucleoside analogs (Hřebabecký et al., 2006).
properties
CAS RN |
81446-12-0 |
---|---|
Product Name |
(6S)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5R)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,5-diol |
Molecular Formula |
C27H44O3 |
Molecular Weight |
416.6 g/mol |
IUPAC Name |
(6S)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5R)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,5-diol |
InChI |
InChI=1S/C27H44O3/c1-18-8-11-22(28)17-21(18)10-9-20-7-6-15-27(5)23(12-13-24(20)27)19(2)25(29)14-16-26(3,4)30/h9-10,19,22-25,28-30H,1,6-8,11-17H2,2-5H3/b20-9+,21-10-/t19-,22+,23+,24-,25?,27+/m0/s1 |
InChI Key |
CJLCEMXSNQNVPU-LSODONFWSA-N |
Isomeric SMILES |
C[C@@H]([C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@@H](CCC3=C)O)C)C(CCC(C)(C)O)O |
SMILES |
CC(C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C)C(CCC(C)(C)O)O |
Canonical SMILES |
CC(C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C)C(CCC(C)(C)O)O |
synonyms |
(22R)-22,25-dihydroxyvitamin D3 (22S)-22,25-dihydroxyvitamin D3 22,25-(OH)2D3 22,25-dihydroxyvitamin D3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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